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Compound of Interest

Compound Name: Trichloro(octyl)silane

Cat. No.: B1218792

An In-depth Technical Guide to Trichloro(octyl)silane (CAS 5283-66-9)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trichloro(octyl)silane (CAS 5283-
66-9), also known as Octyltrichlorosilane (OTS). It is a versatile organosilicon compound widely
utilized for surface modification and as a coupling agent.[1][2] This document compiles its
chemical and physical properties, safety information, key applications, and representative
experimental methodologies.

Chemical and Physical Properties

The fundamental properties of Trichloro(octyl)silane are summarized in the tables below,
providing a clear reference for laboratory and research applications.

Table 1: Compound Identification
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Identifier Value
CAS Number 5283-66-9[1][3][4]1[5][6][7]

Octyltrichlorosilane, n-Octyltrichlorosilane[1][3]
Synonyms

[416]L718]

Molecular Formula

CsH17CIsSI[1][2][3][6]

Molecular Weight 247.67 g/mol [1][4][5][6]

EC Number 226-112-1[4][5][8]

MDL Number MFCD00000488[1][3][4][5]

InChi Key RCHUVCPBWWSUMC-UHFFFAOY SA-N[4][5]

[7](8]

SMILES String

CCCCCCCC--INVALID-LINK--(CI)CI[4][5][8][]

Table 2: Physical and Chemical Data

Property Value

Appearance Colorless to light yellow liquid[1][2][3][10]

Odor Pungent, irritating[2][3][10]

Density 1.07 g/mL at 25 °C[1][4][5][8][9][10]

Boiling Point 225 - 227 °C[1] / 233 °C at 731 mmHg[4][5][7][8]

[110]

Refractive Index

n20/D 1.447[1][4][5][8][][10]

Flash Point

85 °C (185 °F) - closed cup[11][12]

Vapor Density

>1 (vs. ain)[4][5][7118]1[°]

Soluble in non-polar solvents (e.g., hexane,

Solubility )

toluene).[2] Reacts with water.[2][3][10]
Purity =>97%][6][8][9]
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Table 3: Safety and Hazard Information

Hazard Class Classification
GHS Pictogram GHSO05 (Corrosion)[11]
Signal Word Danger[11]

H314: Causes severe skin burns and eye
damage[3][11]

Hazard Statements

P280, P303+P361+P353, P304+P340+P310,

Precautionary Statements
P305+P351+P338, P363, P405[11]

Reacts with water or moist air to produce heat
Reactivity and corrosive hydrogen chloride gas.[3][7][10]
Corrosive to metals.[3][10][13]

8A - Combustible corrosive hazardous
Storage Class ]
materials[11]

Core Applications and Reactivity

Trichloro(octyl)silane's functionality stems from its dual chemical nature: a long, hydrophobic
octyl chain and a highly reactive trichlorosilyl headgroup. The hydrolysable trichlorosilyl groups
can form strong covalent bonds with hydroxyl (-OH) groups present on the surfaces of many
inorganic materials.[9]

Key applications include:

o Surface Modification: It is highly effective for modifying the surfaces of materials like glass,
silicon, and metals to enhance properties such as hydrophobicity (water repellency) and
adhesion.[1][2][9] This is crucial in the coatings industry and for creating self-assembled
monolayers (SAMSs).[1]

» Silane Coupling Agent: In composite materials, it acts as a bridge to improve the bond
between organic polymers and inorganic substrates.[1][2] This is valuable in the automotive
and construction industries for manufacturing durable adhesives and sealants.[1]
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» Biomedical Applications: It is used for surface treatments of medical devices and implants to
improve biocompatibility.[1][2]

o Research and Electronics: OTS is used to modify silicon oxide surfaces in the fabrication of
pentacene organic field-effect transistors (OFETSs).[4][9][10] It is also used as a functional
coating on catalyst supports for the decomposition of ozone and nitrogen dioxide.[4][9][10]

Experimental Protocols

While specific experimental parameters vary by application, the following sections detail
generalized methodologies for common procedures involving Trichloro(octyl)silane.

Protocol 1: General Purification by Fractional Distillation

For applications requiring very high purity, Trichloro(octyl)silane can be purified by repeated
fractionation under reduced pressure.

Methodology:

Assemble a fractional distillation apparatus, preferably a spinning band column or a glass
column with 15-20 theoretical plates packed with glass helices.[10]

o Ensure the entire apparatus is completely dry to prevent hydrolysis of the silane.
o Charge the distillation flask with Trichloro(octyl)silane.

o Conduct the distillation under a vacuum (e.g., at 731 mmHg, the boiling point is 233 °C).[7]
[10]

o Collect the fraction that distills at the correct temperature and pressure, discarding any initial
or final fractions.

o The purity of the collected fractions can be verified by titrating a small, hydrolyzed sample
with a standard alkali solution to determine the chloride content.[10]

» Store the purified product under an inert atmosphere (e.g., nitrogen or argon) in a tightly
sealed container to protect it from moisture.[13]
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Protocol 2: Surface Modification of a Silicon Wafer for
Hydrophobicity

This protocol describes a typical procedure for forming a self-assembled monolayer (SAM) of
OTS on a silicon substrate, rendering the surface hydrophobic.

Methodology:
o Substrate Preparation:

o Clean a silicon wafer by sonicating it in acetone, followed by isopropanol, for 10-15
minutes each to remove organic contaminants.

o Rinse the wafer thoroughly with deionized water.

o Generate hydroxyl groups on the surface by immersing the wafer in a piranha solution (a
3:1 mixture of concentrated H2SO4 and 30% H203) for 30 minutes. (Caution: Piranha
solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with
appropriate personal protective equipment).

o Rinse the wafer copiously with deionized water and dry it under a stream of nitrogen gas.
 Silanization:

o Prepare a 1-5 mM solution of Trichloro(octyl)silane in a dry, non-polar solvent such as
anhydrous toluene or hexane in a glovebox or under an inert atmosphere.

o Immerse the cleaned and dried silicon wafer into the OTS solution.

o Allow the reaction to proceed for 1-2 hours at room temperature. The trichlorosilyl groups
will react with the surface hydroxyls.

¢ Post-Reaction Cleaning:

o Remove the wafer from the solution and rinse it with fresh anhydrous solvent (toluene or
hexane) to remove any non-covalently bonded silane molecules.
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o Cure the wafer by baking it in an oven at 110-120 °C for 30-60 minutes to promote cross-
linking of the silane layer.

o The resulting surface should be highly hydrophobic, which can be confirmed by measuring
the water contact angle.

Visualizations
Chemical Reaction Pathway

The primary reaction mechanism for Trichloro(octyl)silane in surface modification involves
hydrolysis followed by condensation.

Step 2: Condensation on Surface

R-Si(OH)3 +

I p» Covalently Bonded Monolayer | +
I—> (Substrate-O-Si-R)

Substrate-OH
(Hydroxylated Surface)

Step 1: Hydrolysis

3 H20

(Water/Moisture)
Octylsilanetriol
+ (R-Si(OH)3)
Trichloro(octyl)silane T
(R-SiCl3)

Click to download full resolution via product page

Caption: Reaction of Trichloro(octyl)silane with a hydroxylated surface.
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Experimental Workflow

The logical flow for a typical surface modification experiment is outlined below.

Start: Select Substrate

1. Substrate Cleaning
(e.g., Solvents, Sonication)

i

2. Surface Activation
(e.g., Piranha etch, Plasma)

L

3. Prepare Silane Solution
(Anhydrous Solvent)

N

4. Silanization Reaction
(Immerse Substrate)

'

5. Rinse Excess Silane

'

6. Curing Step
(Bake to cross-link)

'

7. Surface Analysis
(e.g., Contact Angle, AFM)

End: Modified Surface
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Caption: General workflow for substrate surface modification using OTS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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